Cas no 2229192-72-5 (1-(3-bromo-5-nitrophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-bromo-5-nitrophenyl)cyclobutane-1-carbonitrile
• CAS No: 2229192-72-5
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 6496424
• PubChem ID: 165857989
• Update Time: 2025-10-28

1-(3-bromo-5-nitrophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-nitrophenyl)cyclobutane-1-carbonitrile
• EN300-1905436
• 2229192-72-5

• Inchi： 1S/C11H9BrN2O2/c12-9-4-8(5-10(6-9)14(15)16)11(7-13)2-1-3-11/h4-6H,1-3H2
• InChI Key： JMPNAKXKQNMUDS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1(C#N)CCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.98474g/mol
• Monoisotopic Mass: 279.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(3-bromo-5-nitrophenyl)cyclobutane-1-carbonitrile

Recent Advances in the Study of 1-(3-bromo-5-nitrophenyl)cyclobutane-1-carbonitrile (CAS: 2229192-72-5)

The compound 1-(3-bromo-5-nitrophenyl)cyclobutane-1-carbonitrile (CAS: 2229192-72-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential as a lead molecule in drug discovery.

Recent studies have focused on the synthesis and optimization of 1-(3-bromo-5-nitrophenyl)cyclobutane-1-carbonitrile, leveraging advanced techniques such as palladium-catalyzed cross-coupling reactions and cycloaddition strategies. These efforts have yielded improved synthetic routes with higher yields and purity, making the compound more accessible for further pharmacological evaluation. The presence of both bromo and nitro functional groups on the phenyl ring, coupled with the cyclobutane-carbonitrile moiety, provides a versatile scaffold for further chemical modifications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(3-bromo-5-nitrophenyl)cyclobutane-1-carbonitrile exhibits promising inhibitory effects against a range of kinase targets, particularly those involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed selective inhibition of JAK3 kinase, with an IC50 value in the low micromolar range. This finding suggests its potential as a starting point for the development of novel anti-inflammatory or anti-cancer agents.

Further investigations into the structure-activity relationships (SAR) of this compound have revealed that the bromo and nitro substituents play critical roles in its binding affinity to target proteins. Molecular docking studies have indicated that these groups form key hydrogen bonds and hydrophobic interactions with residues in the active sites of target kinases. Additionally, the cyclobutane ring appears to confer conformational rigidity, which may enhance the compound's selectivity and metabolic stability.

Despite these promising findings, challenges remain in the development of 1-(3-bromo-5-nitrophenyl)cyclobutane-1-carbonitrile as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Recent efforts have explored the synthesis of analogs with improved pharmacokinetic properties, such as increased water solubility through the introduction of polar substituents.

In conclusion, 1-(3-bromo-5-nitrophenyl)cyclobutane-1-carbonitrile represents a compelling scaffold for drug discovery, with demonstrated activity against clinically relevant targets. Ongoing research is expected to further elucidate its mechanism of action and expand its therapeutic potential. Future directions may include the exploration of its applications in combination therapies and the development of more potent and selective derivatives.